ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate

• IUPAC Name: ethyl 2-[4-(3,5-dimethylpiperidin-1-yl)sulfonylanilino]-2-oxoacetate
• InChI: InChI=1S/C17H24N2O5S/c1-4-24-17(21)16(20)18-14-5-7-15(8-6-14)25(22,23)19-10-12(2)9-13(3)11-19/h5-8,12-13H,4,9-11H2,1-3H3,(H,18,20)
• InChI Key: AYWOXAACQBAAFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CC(CC(C2)C)C
• Molecular Formula: C17H24N2O5S
• Molecular Weight: 368.4 g/mol

Description

Ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate, also known as DDAO-Et, is a fluorescent dye that is widely used in scientific research applications. It is commonly used as a labeling agent for proteins and other biomolecules, allowing researchers to track their movements and interactions within living cells. In

Mechanism of Action

Ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate works by binding to proteins and other biomolecules, causing them to fluoresce when exposed to light of a specific wavelength. The dye is excited by light at a wavelength of 600-640 nm and emits light at a wavelength of 660-670 nm. This allows researchers to visualize the location and movement of labeled biomolecules within cells.
Biochemical and Physiological Effects
ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate is generally considered to be non-toxic and has minimal effects on biochemical and physiological processes within cells. However, it is important to note that the labeling of biomolecules with ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate may alter their behavior or function to some degree, which may affect the results of experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate as a labeling agent is its high sensitivity and specificity. It can be used to label a wide range of biomolecules, including proteins, lipids, and nucleic acids, with minimal interference with their function. However, one limitation of ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate is that it requires the use of specialized equipment, such as a fluorescence microscope or flow cytometer, to visualize the labeled biomolecules. Additionally, the labeling process can be time-consuming and may require optimization for different cell types and experimental conditions.

Future Directions

There are several potential future directions for research on ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate and other fluorescent dyes. One area of interest is the development of new dyes with improved properties, such as increased brightness or greater photostability. Another area of research is the development of new labeling techniques that allow for the simultaneous labeling of multiple biomolecules with different fluorescent dyes. Finally, there is ongoing research into the use of fluorescent dyes for in vivo imaging, which could have important applications in the diagnosis and treatment of diseases.

Scientific Research Applications

Ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate is commonly used as a fluorescent probe in scientific research applications, particularly in the field of cell biology. It is frequently used to label proteins and other biomolecules, allowing researchers to track their movements and interactions within living cells. ethyl ({4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}amino)(oxo)acetate is also used in flow cytometry, microscopy, and other imaging techniques to visualize the distribution and localization of biomolecules within cells.